1-But-3-ynylpiperidin-4-ol;hydrochloride

• IUPAC Name: 1-but-3-ynylpiperidin-4-ol;hydrochloride
• InChI: InChI=1S/C9H15NO.ClH/c1-2-3-6-10-7-4-9(11)5-8-10;/h1,9,11H,3-8H2;1H
• InChI Key: VRHDXAOHXNMOCR-UHFFFAOYSA-N
• Canonical SMILES: C#CCCN1CCC(CC1)O.Cl
• Molecular Formula: C9H16ClNO
• Molecular Weight: 189.68 g/mol

Description

Synthesis Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

• Polymer Synthesis and Characterization : The synthesis and characterization of poly(β-aminoesters) involving secondary amines like 4,4'-trimethylenedipiperidine, which could be structurally related to 1-But-3-ynylpiperidin-4-ol hydrochloride, has been explored. These polymers have potential applications in drug delivery due to their degradable nature and non-toxic degradation products (Lynn & Langer, 2000).

• Antitumor Activity : Certain piperidine derivatives, which are structurally similar to 1-But-3-ynylpiperidin-4-ol hydrochloride, have been investigated for their antitumor properties. For example, the antitumor agent 3-Amino-1,2,4-benzotriazine 1,4-dioxide has been studied for its DNA cleavage properties, an essential feature for antitumor activity (Daniels & Gates, 1996).

• Metabolic Engineering : In the context of biofuel production, the metabolic engineering of microorganisms like Escherichia coli for the production of compounds such as 1-butanol has been a significant area of research. This area might be relevant considering the structural relation to 1-But-3-ynylpiperidin-4-ol hydrochloride (Atsumi et al., 2008).

• Chemical Synthesis and Stereochemistry : The synthesis and stereochemical analysis of various piperidine derivatives, including compounds similar to 1-But-3-ynylpiperidin-4-ol hydrochloride, have been topics of research. These studies focus on understanding the molecular structures and potential applications in various fields such as pharmaceuticals (Casy & Jeffery, 1972).

• Drug Delivery Systems : Research has been conducted on functionalized injectable hydrogels for controlled drug delivery, utilizing polymers that may include derivatives like 1-But-3-ynylpiperidin-4-ol hydrochloride. These hydrogels offer potential in the controlled release of therapeutic agents (Huynh et al., 2008).